Cas no 1006386-95-3 (L-Methionine-34S)

• Product Name: L-Methionine-34S
• CAS No: 1006386-95-3
• MF: C₅H₁₁NO₂S
• MW: 151.11
• CID: 1063933
• PubChem ID: 126455849
• Update Time: 2025-06-08

L-Methionine-34S Chemical and Physical Properties

Names and Identifiers

• L-Methionine-34S
• FFEARJCKVFRZRR-XFUDJREASA-N
• CID 126455849
• HY-112019
• 1006386-95-3
• J-000186
• (2S)-2-amino-4-methyl(34S)sulfanylbutanoic acid

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i9+2
• InChI Key： FFEARJCKVFRZRR-XFUDJREASA-N
• SMILES： [34S](C)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 151.0468456g/mol
• Monoisotopic Mass: 151.0468456g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6

Experimental Properties

• Melting Point: >220°C (dec.)
• Solubility: Aqueous Acid (Slightly), Methanol (Slightly, Heated), Water (Slightly)

L-Methionine-34S Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere